2,6-Dimethoxy-3-(trimethylsilyl)pyridine-5-boronic acid pinacol ester

• IUPAC Name: [2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]-trimethylsilane
• InChI: InChI=1S/C16H28BNO4Si/c1-15(2)16(3,4)22-17(21-15)11-10-12(23(7,8)9)14(20-6)18-13(11)19-5/h10H,1-9H3
• InChI Key: WOKOXZWJGDIMBT-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2OC)OC)[Si](C)(C)C
• Molecular Formula: C16H28BNO4Si
• Molecular Weight: 337.3 g/mol

Description

“2,6-Dimethoxy-3-(trimethylsilyl)pyridine-5-boronic acid pinacol ester” is a type of organoboron reagent. Organoboron reagents are generally environmentally benign and are readily prepared. They are known for their stability and functional group tolerant reaction conditions.

Synthesis Analysis

The synthesis of such compounds often involves Suzuki–Miyaura (SM) cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. The methods to prepare each reagent are outlined, followed by example applications in SM coupling.

Molecular Structure Analysis

The molecular weight of this compound is 337.3. Its IUPAC name is 2,6-dimethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trimethylsilyl)pyridine.

Chemical Reactions Analysis

The compound is used in Suzuki–Miyaura coupling reactions. It was discovered that the addition of B–H over an unsaturated bond occurred with syn-selectivity and proceeded in an anti-Markovnikov manner.

Physical And Chemical Properties Analysis

The compound is stored at temperatures between 2-8°C.

Mechanism of Action

Target of Action

Boronic esters, in general, are known to be involved in transition metal-catalyzed carbon–carbon bond forming reactions, such as the suzuki–miyaura coupling .

Mode of Action

The compound’s mode of action is primarily through its involvement in the Suzuki–Miyaura (SM) coupling reaction . This reaction involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . In the transmetalation step, the boronic ester group is transferred from boron to palladium .

Biochemical Pathways

The Suzuki–Miyaura coupling reaction is a key biochemical pathway affected by this compound . This reaction is widely used in organic synthesis for the formation of carbon–carbon bonds . The downstream effects of this reaction can lead to the synthesis of a wide range of organic compounds .

Pharmacokinetics

The compound’s molecular weight (3373) suggests that it may have reasonable bioavailability .

Result of Action

The result of the compound’s action is the formation of new carbon–carbon bonds via the Suzuki–Miyaura coupling reaction . This can lead to the synthesis of a wide range of organic compounds .

Action Environment

The action of 2,6-Dimethoxy-3-(trimethylsilyl)pyridine-5-boronic acid pinacol ester, like many other chemical reactions, can be influenced by various environmental factors such as temperature, pH, and the presence of catalysts . The compound is typically stored at 2-8°C and shipped at room temperature .

Advantages and Limitations for Lab Experiments

The use of 2,6-Dimethoxy-3-(trimethylsilyl)pyridine-5-boronic acid pinacol ester in laboratory experiments has several advantages. It is a relatively inexpensive compound, making it ideal for use in research and development. In addition, its structure is relatively simple, making it easy to manipulate in the laboratory. However, this compound is a relatively new compound, and its effects on biochemical and physiological processes are not yet fully understood. Therefore, further research is needed to fully understand its effects.

Future Directions

As 2,6-Dimethoxy-3-(trimethylsilyl)pyridine-5-boronic acid pinacol ester is a relatively new compound, there are many potential future directions for research. Studies could be conducted to further investigate the biochemical and physiological effects of this compound, as well as its potential applications in drug synthesis and development. In addition, studies could be conducted to explore the potential use of this compound in the development of new materials for use in the pharmaceutical industry. Finally, further research could be conducted to explore the potential use of this compound in the study of enzyme-catalyzed reactions, peptide and protein synthesis, and DNA-protein interactions.

Synthesis Methods

2,6-Dimethoxy-3-(trimethylsilyl)pyridine-5-boronic acid pinacol ester can be synthesized using a variety of methods, including the pinacol coupling reaction, the Suzuki reaction, and the Ullmann reaction. In the pinacol coupling reaction, the boronic acid ester is combined with a pyridine molecule in the presence of a palladium catalyst. This reaction produces a pyridine-boronic acid ester, which is then reacted with a trimethylsilyl halide to form this compound. In the Suzuki reaction, a boronic acid ester is combined with a pyridine molecule in the presence of a palladium catalyst and a base. This reaction produces a pyridine-boronic acid ester, which is then reacted with a trimethylsilyl halide to form this compound. In the Ullmann reaction, a boronic acid ester is combined with a pyridine molecule in the presence of a copper catalyst and a base. This reaction produces a pyridine-boronic acid ester, which is then reacted with a trimethylsilyl halide to form this compound.

Scientific Research Applications

2,6-Dimethoxy-3-(trimethylsilyl)pyridine-5-boronic acid pinacol ester has a wide range of potential applications in scientific research. It has been used as a catalyst in organic synthesis, as a reagent in the synthesis of pharmaceuticals, and as a tool in the study of enzyme-catalyzed reactions. It has also been used in the synthesis of peptides and proteins, in the study of DNA-protein interactions, and in the study of the structure and function of proteins. In addition, this compound has been used in the development of new materials for use in the pharmaceutical industry.

Safety and Hazards

The compound is associated with certain hazards. It has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P305, P351, and P338.